Cas no 1251703-07-7 (4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide)

• Product Name: 4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide
• CAS No: 1251703-07-7
• MF: C₂₁H₂₂N₄O₂S
• MW: 394.489983081818
• CID: 5398528
• Update Time: 2025-10-30

4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[3-(1-Piperidinyl)-2-pyrazinyl]oxy]-N-(2-thienylmethyl)benzamide
• 4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide

• Inchi： 1S/C21H22N4O2S/c26-20(24-15-18-5-4-14-28-18)16-6-8-17(9-7-16)27-21-19(22-10-11-23-21)25-12-2-1-3-13-25/h4-11,14H,1-3,12-13,15H2,(H,24,26)
• InChI Key： PWKIFIWPDZCMMP-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C1=CC=C(OC2=NC=CN=C2N2CCCCC2)C=C1

Experimental Properties

• Density: 1.275±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.3±55.0 °C(Predicted)
• pka: 13.29±0.46(Predicted)

Additional information on 4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide

Comprehensive Overview of 4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide (CAS No. 1251703-07-7)

4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide, with the CAS number 1251703-07-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a piperidine moiety, a pyrazine ring, and a thiophene group, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with the growing demand for targeted therapies in oncology and inflammatory diseases.

The compound's molecular formula and structural complexity contribute to its versatility in medicinal chemistry. Its piperidin-1-yl and thiophen-2-yl components are frequently explored in drug design due to their bioavailability and interaction with biological targets. Recent studies highlight its relevance in addressing drug-resistant infections and chronic inflammatory conditions, topics highly searched in academic and medical communities. The integration of AI-driven drug discovery tools has further accelerated investigations into this compound, as computational models predict its binding affinity and metabolic stability.

From a synthetic perspective, 4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide is synthesized through multi-step organic reactions, often involving cross-coupling and amide bond formation. Its CAS registry number 1251703-07-7 ensures precise identification in chemical databases, facilitating collaborative research. The compound’s solubility and stability under physiological conditions are critical parameters for preclinical studies, frequently queried in search engines by researchers optimizing formulations.

In the context of personalized medicine, this compound’s mechanism of action is a focal point. Its potential to selectively inhibit enzymes or receptors aligns with trends toward precision therapeutics. Online forums and scientific platforms often discuss its analogs, reflecting user interest in structure-activity relationships (SAR) and scaffold hopping strategies. Additionally, its thiophene segment resonates with searches for heterocyclic compounds in drug design, a trending topic in organic chemistry.

Regulatory and safety profiles of CAS 1251703-07-7 are also frequently explored. While not classified as hazardous, its handling requires standard laboratory precautions. Environmental impact assessments and green chemistry approaches are increasingly applied to its synthesis, addressing sustainability concerns in pharmaceutical manufacturing—a hot topic in ESG (Environmental, Social, and Governance)-focused research.

In summary, 4-{[3-(piperidin-1-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide represents a convergence of innovative chemistry and therapeutic potential. Its study bridges gaps between computational predictions and experimental validation, catering to both academic and industrial audiences. As search trends emphasize small-molecule drug development and kinase inhibitors, this compound’s relevance is poised to grow, supported by rigorous scientific inquiry and digital collaboration tools.